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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B560212

AM-92016 hydrochloride is a specific blocker of the rectifier potassium current (1K) and
requires careful handling and disposal in a laboratory setting.[1][2] Adherence to proper safety
and disposal protocols is essential to ensure the safety of laboratory personnel and to prevent
environmental contamination.

Hazard Identification and Safety Precautions

Before handling or disposing of AM-92016 hydrochloride, it is crucial to be aware of its
potential hazards. The following table summarizes key safety information.
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Property Information Citation
1-(4-
Methanesulfonamidophenoxy)-

Chemical Name 3-(N-methyl-3,4-

dichlorophenylethylamino)-2-
propanol hydrochloride

Molecular Formula C19H24CI2N204S.HClI [2]
Molecular Weight 483.84 g/mol [2]
Appearance Not specified, likely a solid

Purity >98% (HPLC)

Long term: -20°C, Short term:

2-8°C. Keep container tightly
Storage ] [3]

closed in a dry and well-

ventilated place.

Personal Protective Equipment (PPE): When handling AM-92016 hydrochloride, appropriate
personal protective equipment should be worn. This includes:

» Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator. If the respirator
is the sole means of protection, a full-face supplied air respirator should be used.[3]

» Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove
removal technique. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices.[3]

o Eye Protection: Wear chemical safety goggles or a face shield.[3]

» Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.[3]

Spill and Accidental Release Measures

In the event of a spill, the following steps should be taken:
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e Personal Precautions: Wear appropriate respiratory protection and avoid dust formation.
Avoid breathing vapors, mist, or gas.[3]

e Environmental Precautions: Do not let the product enter drains. Prevent further leakage or
spillage if it is safe to do s0.[3]

o Containment and Cleaning Up: Pick up and arrange disposal without creating dust. Sweep
up the spilled material and place it in a suitable, closed container for disposal.[3]

Disposal Procedures

The primary methods for the disposal of AM-92016 hydrochloride and its containers are
outlined below. Always follow local, state, and federal regulations for hazardous waste disposal.

Waste Chemical Disposal:

o Wastes may be disposed of on-site or at an approved waste disposal facility.[4]
» Do not contaminate water, food, or feed by storage or disposal.[4]

e The chemical should be kept in suitable, closed containers for disposal.[3]
Empty Container Disposal:

e Rinsing: Thoroughly empty all contents from the container. The first rinse of the container
must be collected and disposed of as hazardous waste.[5] For containers of highly toxic
chemicals (LD50 < 50mg/kg), the first three rinses must be collected as hazardous waste.[5]

o Disposal: After thorough rinsing and air-drying, the container may be offered for recycling or
disposed of in a sanitary landfill, or by other procedures approved by appropriate authorities.
[4][5] Recycling decontaminated containers is the preferred option.[4]

The following diagram illustrates the decision-making process for the proper disposal of AM-
92016 hydrochloride.
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Caption: Workflow for the proper disposal of AM-92016 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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